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Compound of Interest

Compound Name: 3-Bromo-2-methylphenol

Cat. No.: B2813115

This guide provides an in-depth analysis of the spectroscopic data for 3-Bromo-2-
methylphenol (CAS No. 7766-23-6), a key intermediate in the synthesis of pharmaceuticals
and other fine chemicals.[1] A multi-technique approach employing Nuclear Magnetic
Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass
Spectrometry (MS) is essential for the unambiguous structural confirmation and purity
assessment of this molecule. This document is intended for researchers and professionals in
drug development and chemical synthesis, offering both foundational principles and field-
proven insights into the interpretation of the spectral data.

Molecular Structure and Analytical Strategy

The structural integrity of a synthetic intermediate is paramount to the success of a multi-step
synthesis. For 3-Bromo-2-methylphenol, a substituted aromatic compound, each
spectroscopic technique provides a unique piece of the structural puzzle.

 NMR Spectroscopy (*H and 13C): Reveals the carbon-hydrogen framework, including the
number of unique proton and carbon environments, their connectivity, and the electronic
effects of the substituents (-OH, -Br, -CHs) on the aromatic ring.

o FT-IR Spectroscopy: Identifies the functional groups present in the molecule by detecting
their characteristic vibrational frequencies. For this molecule, we anticipate signals for the
hydroxyl group, the aromatic ring, and the carbon-halogen bond.
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» Mass Spectrometry: Determines the molecular weight and provides information about the
molecule's fragmentation pattern, which can further confirm its structure. The presence of
bromine, with its distinct isotopic signature, is a key feature to be observed.

The following workflow diagram illustrates the logical process for comprehensive spectroscopic
analysis.
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Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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